Cas no 397328-86-8 (methyl 4-(1H-pyrazol-1-ylmethyl)benzoate)

methyl 4-(1H-pyrazol-1-ylmethyl)benzoate structure
397328-86-8 structure
Product Name:methyl 4-(1H-pyrazol-1-ylmethyl)benzoate
CAS No:397328-86-8
MF:C12H12N2O2
MW:216.235882759094
MDL:MFCD08435918
CID:303362
PubChem ID:23510322
Update Time:2025-04-19

methyl 4-(1H-pyrazol-1-ylmethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-(1H-pyrazol-1-ylmethyl)-, methyl ester
    • Methyl 4-(1H-pyrazol-1-ylmethyl)benzoate
    • methyl 4-(pyrazol-1-ylmethyl)benzoate
    • CTK4I1801
    • methyl 4-(pyrazolylmethyl)benzoate
    • MolPort-000-143-716
    • SBB095275
    • SureCN3636330
    • MFCD08435918
    • FT-0736280
    • Methyl 4-[(1H-pyrazol-1-yl)methyl]benzoate
    • SCHEMBL3636330
    • VMCQOZFWPDOGLG-UHFFFAOYSA-N
    • 397328-86-8
    • DTXSID70634634
    • AKOS009165684
    • MS-22454
    • DB-069866
    • methyl 4-(1H-pyrazol-1-ylmethyl)benzoate
    • MDL: MFCD08435918
    • Inchi: 1S/C12H12N2O2/c1-16-12(15)11-5-3-10(4-6-11)9-14-8-2-7-13-14/h2-8H,9H2,1H3
    • InChI Key: VMCQOZFWPDOGLG-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC(=CC=1)CN1C=CC=N1)=O

Computed Properties

  • Exact Mass: 216.09000
  • Monoisotopic Mass: 216.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • Melting Point: 45 °C
  • PSA: 44.12000
  • LogP: 1.71800

methyl 4-(1H-pyrazol-1-ylmethyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB225157-1 g
Methyl 4-(1H-pyrazol-1-ylmethyl)benzoate, 95%; .
397328-86-8 95%
1g
€98.30 2023-04-27
TRC
M782758-10mg
methyl 4-(1H-pyrazol-1-ylmethyl)benzoate
397328-86-8
10mg
$ 50.00 2022-06-03
TRC
M782758-50mg
methyl 4-(1H-pyrazol-1-ylmethyl)benzoate
397328-86-8
50mg
$ 65.00 2022-06-03
TRC
M782758-100mg
methyl 4-(1H-pyrazol-1-ylmethyl)benzoate
397328-86-8
100mg
$ 80.00 2022-06-03
abcr
AB225157-1g
Methyl 4-(1H-pyrazol-1-ylmethyl)benzoate, 95%; .
397328-86-8 95%
1g
€105.00 2025-03-19
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